Cas no 1236260-66-4 (4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride)

4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride is a synthetic organic compound featuring a piperazine-pyrrolidinyl methanone core with a hydroxyethyl substituent. This hydrochloride salt form enhances solubility and stability, making it suitable for pharmaceutical and chemical research applications. The compound’s structural versatility allows for potential use as an intermediate in drug development, particularly in the synthesis of bioactive molecules targeting neurological or cardiovascular systems. Its well-defined molecular architecture facilitates precise modifications, enabling tailored reactivity in synthetic pathways. The hydrochloride salt ensures consistent handling and storage properties, supporting reproducibility in experimental settings. This compound is primarily utilized in research laboratories for exploratory studies requiring high-purity intermediates.
4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride structure
1236260-66-4 structure
Product Name:4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride
CAS No:1236260-66-4
MF:C11H22ClN3O2
MW:263.764281749725
CID:1075733
PubChem ID:56831899
Update Time:2025-06-07

4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl) methanone hydrochloride
    • [4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl)methanone hydrochloride
    • 2-[4-(pyrrolidine-2-carbonyl)piperazin-1-yl]ethan-1-ol hydrochloride
    • (4-(2-Hydroxyethyl)piperazin-1-yl)(pyrrolidin-2-yl)methanone hydrochloride
    • AKOS015848550
    • (4-(2-Hydroxyethyl)piperazin-1-yl)(pyrrolidin-2-yl)methanonehydrochloride
    • [4-(2-hydroxyethyl)piperazin-1-yl]-pyrrolidin-2-ylmethanone;hydrochloride
    • 1236260-66-4
    • 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride
    • MDL: MFCD13562169
    • Inchi: 1S/C11H21N3O2.ClH/c15-9-8-13-4-6-14(7-5-13)11(16)10-2-1-3-12-10;/h10,12,15H,1-9H2;1H
    • InChI Key: WATVYFZBEVYLDW-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C1CCCN1)N1CCN(CCO)CC1

Computed Properties

  • Exact Mass: 263.14
  • Monoisotopic Mass: 263.14
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 239
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • PSA: 55.81000
  • LogP: -0.11850

4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H043880-125mg
[4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl)methanone hydrochloride
1236260-66-4
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$ 230.00 2022-06-04
TRC
H043880-250mg
[4-(2-Hydroxyethyl)-1-piperazinyl](2-pyrrolidinyl)methanone hydrochloride
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$ 375.00 2022-06-04
Chemenu
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(4-(2-Hydroxyethyl)piperazin-1-yl)(pyrrolidin-2-yl)methanone hydrochloride
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$165 2023-01-02
Chemenu
CM372262-5g
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Additional information on 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride

Comprehensive Overview of 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4)

The compound 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4) is a chemically synthesized derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a piperazine ring and a pyrrolidine moiety, makes it a versatile intermediate for drug development. Researchers are increasingly focusing on this compound due to its potential applications in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for novel pharmaceutical intermediates has surged, driven by advancements in precision medicine and targeted drug delivery. 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride has garnered attention for its role in synthesizing compounds that may address neurodegenerative disorders and cognitive enhancement. Its hydrophilic properties, attributed to the hydroxyethyl group, enhance its solubility, making it suitable for formulation development.

The compound's CAS No. 1236260-66-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, purity standards, and commercial availability. Additionally, questions about its mechanism of action and potential side effects are common, highlighting the need for detailed technical documentation. This aligns with the broader trend of transparency in chemical research and safety profiling.

From a structural-activity relationship (SAR) perspective, the piperazine and pyrrolidine components contribute to its bioavailability and binding affinity to biological targets. These features are critical for designing next-generation therapeutics, particularly in areas like neuropharmacology and metabolic regulation. The compound's hydrochloride salt form further improves its stability, ensuring consistent performance in in vitro and in vivo studies.

As the pharmaceutical industry shifts toward green chemistry and sustainable synthesis, 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride is also being evaluated for its environmental impact. Researchers are exploring catalytic processes and solvent-free reactions to minimize waste during its production. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-(2-Hydroxyethyl)-1-piperazinyl(2-pyrrolidinyl)methanone hydrochloride (CAS No. 1236260-66-4) represents a promising candidate for advancing drug discovery and biochemical research. Its multifaceted applications, coupled with rising interest in neurotherapeutics and sustainable chemistry, position it as a compound of significant scientific and commercial value. Future studies will likely focus on optimizing its synthetic pathways and expanding its therapeutic potential.

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